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Compound of Interest

Compound Name: Tebipenem Pivoxil

Cat. No.: B1682725

An in-depth exploration of the chemical structure, properties, and mechanism of action of the
first orally available carbapenem antibiotic.

Introduction

Tebipenem Pivoxil is a groundbreaking antibiotic, representing the first orally bioavailable
carbapenem.[1] As a prodrug, it is formulated as the pivaloyloxymethyl ester of tebipenem, a
modification that significantly enhances its absorption and bioavailability, allowing for oral
administration.[1] This technical guide provides a comprehensive overview of Tebipenem
Pivoxil's chemical structure, physicochemical properties, mechanism of action, and key
experimental methodologies for its analysis, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Properties

Tebipenem Pivoxil is a complex molecule with a core carbapenem structure essential for its
antibacterial activity. Its chemical identity and key properties are summarized below.

Table 1: Chemical Identity of Tebipenem Pivoxil
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Identifier Value Reference(s)

2,2-

dimethylpropanoyloxymethyl

(4R,5S,6S)-3-[[1-(4,5-dihydro-

2-thiazolyl)-3-azetidinyl]thio]-6-
IUPAC Name [(AR)-1-hydroxyethyl]-4-methyl-  [2]

7-oxo-1-azabicyclo[3.2.0]hept-

2-ene-2-carboxylic acid, (2,2-

dimethyl-1-oxopropoxy)methyl

ester
CAS Number 161715-24-8 [2]
Molecular Formula C22H31N306S2 [3]
L-084, ME1211, TBPM-PI,
Synonyms [2]
Orapenem

Table 2: Physicochemical Properties of Tebipenem Pivoxil

Property Value Reference(s)
Molecular Weight 497.63 g/mol [3]
Melting Point 135 °C [4]
LogP 2.3 [3]

DMSO: ~99 mg/mLDimethyl
formamide: ~30
N mg/mLEthanol: ~87
Solubility mg/mLWater: [5][6]
InsolubleDMSO:PBS (pH 7.2)

(1:6): ~0.14 mg/mL

Mechanism of Action

Tebipenem Pivoxil is a prodrug that is rapidly converted to its active form, tebipenem, in the
body. The primary mechanism of action of tebipenem is the inhibition of bacterial cell wall
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synthesis.

Prodrug Conversion

Upon oral administration, Tebipenem Pivoxil is absorbed and its ester bond is cleaved by
carboxylesterases, primarily in intestinal epithelial cells, to release the active moiety,
tebipenem.[5] This conversion is crucial for its oral bioavailability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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